Cas no 2098035-85-7 (3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098035-85-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5727649
• PubChem ID: 122239092
• Update Time: 2025-06-25

3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-cyclopropyl-6-(2-methylpropyl)-
• 3-cyclopropyl-6-(2-methylpropyl)-1H-pyrimidine-2,4-dione
• 2098035-85-7
• AKOS040812069
• F1967-7361

• Inchi： 1S/C11H16N2O2/c1-7(2)5-8-6-10(14)13(9-3-4-9)11(15)12-8/h6-7,9H,3-5H2,1-2H3,(H,12,15)
• InChI Key： AMYSTQUXGQEQBS-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CC(C)C)=CC(=O)N1C1CC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• pka: 9.87±0.40(Predicted)

Additional information on 3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098035-85-7) and Its Emerging Applications in Chemical Biology

3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098035-85-7) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique framework, featuring a cyclopropyl substituent and a tetrahydropyrimidine core, positions it as a versatile scaffold for the development of novel bioactive molecules. This compound has been extensively studied for its potential pharmacological properties, particularly in the context of enzyme inhibition and modulation of signaling pathways.

The tetrahydropyrimidine moiety is a common pharmacophore in drug discovery due to its ability to interact with biological targets such as enzymes and receptors. In particular, the 2,4-dione functional group enhances the compound's reactivity and binding affinity, making it an attractive candidate for further derivatization. The presence of a cyclopropyl group further contributes to its structural complexity and may influence its metabolic stability and bioavailability.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological activity of 3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione with greater precision. Studies have demonstrated its potential as an inhibitor of various kinases and other enzymes implicated in cancer progression. For instance, preliminary in vitro assays have revealed that this compound exhibits inhibitory activity against protein kinase C (PKC) isoforms, which are known to play a crucial role in cell proliferation and differentiation.

The pharmacokinetic properties of this compound are also of considerable interest. Due to its relatively small molecular weight and favorable solubility profile, it is expected to exhibit good oral bioavailability. Additionally, the cyclopropyl substituent may contribute to metabolic stability by resisting oxidative degradation. These characteristics make it an ideal candidate for further development into an oral therapeutic agent.

In the realm of drug discovery, the synthesis of analogs derived from 3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been a focal point for medicinal chemists. By modifying substituents on the tetrahydropyrimidine ring or introducing additional functional groups, researchers aim to optimize potency and selectivity. For example, replacing the methyl group at the 6-position with more lipophilic groups has been shown to enhance binding affinity to target enzymes. Such modifications are guided by structure-activity relationship (SAR) studies, which provide critical insights into optimizing lead compounds.

The synthetic accessibility of this compound also contributes to its appeal in drug development. Modern synthetic methodologies have enabled efficient preparation of complex tetrahydropyrimidines through multi-step reactions involving cyclopropanation and cyclization protocols. These methods are scalable and compatible with industrial production standards, making them suitable for large-scale synthesis required for clinical trials.

Emerging research suggests that 3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione may have applications beyond oncology. Preclinical studies have indicated potential benefits in treating inflammatory diseases by modulating cytokine production and immune cell function. The compound's ability to interact with intracellular signaling pathways makes it a promising candidate for developing novel immunomodulators.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Predictive models have been developed to assess binding affinity and pharmacokinetic properties based on molecular descriptors derived from its structure. These tools have significantly reduced the time required for hit identification and lead optimization.

In conclusion, 3-cyclopropyl-6-(2-methylpropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2098035-85-7) represents a structurally diverse and biologically active compound with significant potential in pharmaceutical applications. Its unique scaffold combined with favorable pharmacokinetic properties positions it as a valuable scaffold for further exploration in drug discovery efforts aimed at treating cancer and inflammatory diseases.